1-Aminopropan-2-yl piperidine-4-carboxylate dihydrochloride
Overview
Description
1-Aminopropan-2-yl piperidine-4-carboxylate dihydrochloride is a chemical compound with the molecular formula C9H18N2O2•2HCl and a molecular weight of 259.18 . It is typically in the form of a solid powder .
Molecular Structure Analysis
The IUPAC name for this compound is 2-amino-1-methylethyl 4-piperidinecarboxylate dihydrochloride . The InChI code is 1S/C9H18N2O2.2ClH/c1-7(6-10)13-9(12)8-2-4-11-5-3-8;;/h7-8,11H,2-6,10H2,1H3;2*1H .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 259.17 .Scientific Research Applications
Chemical Synthesis and Modification
Compounds structurally related to 1-Aminopropan-2-yl piperidine-4-carboxylate dihydrochloride have been used in the synthesis of complex molecules. For example, substituted amino-alkyl tertiary carbinols, which share structural similarities, have been studied for their chemical behavior under specific conditions, highlighting their potential as intermediates in organic synthesis (Adamson, 1949). Additionally, novel synthesis methods for low-density lipoprotein receptor upregulators have utilized similar compounds, indicating their value in medicinal chemistry and drug development (Ito et al., 2002).
Medicinal Chemistry and Drug Design
Related compounds have been instrumental in the development of new pharmaceuticals. For instance, the synthesis and characterization of substituted compounds have led to the development of potential therapeutic agents (Sedlák et al., 2008). Moreover, the study of hydrolysis-mediated clearance of novel inhibitors showcases the importance of structural analogs in understanding drug metabolism and pharmacokinetics (Teffera et al., 2013).
Safety and Hazards
properties
IUPAC Name |
1-aminopropan-2-yl piperidine-4-carboxylate;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2.2ClH/c1-7(6-10)13-9(12)8-2-4-11-5-3-8;;/h7-8,11H,2-6,10H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEKPCJUROMDUJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)OC(=O)C1CCNCC1.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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